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Compound of Interest

Compound Name:
7-methoxy-1-oxo-1H-

isochromene-4-carboxylic acid

CAS No.: 34014-47-6

Cat. No.: B11883188

Get Quote

Executive Summary: The Isomer Trap
In the landscape of benzopyran derivatives, 7-methoxyisocoumarin and 7-methoxychromone

represent a classic "isomer trap" for researchers. While they share the exact molecular formula

(

) and a bicyclic benzopyran core, their electronic architectures are fundamentally distinct.

7-Methoxyisocoumarin is a lactone (cyclic ester), specifically a 1H-2-benzopyran-1-one. It is

chemically fragile toward nucleophiles and biologically associated with serine protease

inhibition.

7-Methoxychromone is a cyclic ketone (benzopyrone), specifically a 4H-1-benzopyran-4-one.

It is chemically robust and serves as the privileged scaffold for flavonoids, acting primarily on

kinases and inflammatory pathways.

This guide provides the technical framework to distinguish, synthesize, and utilize these two

scaffolds, preventing the common analytical errors that lead to retracted data.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b11883188#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11883188?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 1: Structural & Electronic Architecture
The defining difference lies in the position of the carbonyl group and the heteroatom within the

heterocyclic ring.

Structural Comparison
Feature 7-Methoxyisocoumarin 7-Methoxychromone

IUPAC Name
7-methoxy-1H-2-benzopyran-

1-one

7-methoxy-4H-1-benzopyran-

4-one

Core Type Lactone (Cyclic Ester)
Cyclic Ketone (Vinylogous

Ester)

Carbonyl Position
C-1 (adjacent to benzene

fusion)

C-4 (opposite to benzene

fusion)

Heteroatom (O) Position 2 Position 1

Electronic Character
Susceptible to ring-opening

(hydrolysis)

Aromatic character (pyrylium

salt resonance)

Visualization of Scaffolds
The following diagram illustrates the numbering and core differences. Note the "inverted"

nature of the heteroatom and carbonyl.

7-Methoxyisocoumarin
(Lactone Core)

7-Methoxychromone
(Ketone Core)

Core: 1H-2-benzopyran-1-one
C1=Carbonyl, O2=Heteroatom

Reactive Site: C1 (Nucleophilic Attack)

Core: 4H-1-benzopyran-4-one
O1=Heteroatom, C4=Carbonyl

Stable Aromatic System

Constitutional Isomers
(C10H8O3)

Click to download full resolution via product page

Caption: Structural logic distinguishing the lactone core of isocoumarin from the ketone core of

chromone.
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Part 2: Spectroscopic Differentiation (The
Fingerprint)
Distinguishing these isomers requires precise interpretation of NMR and IR data. The "smoking

gun" is the chemical shift of the proton alpha to the ring oxygen.

Proton NMR ( H NMR)
The heterocyclic protons provide the most reliable diagnostic signals.

Proton

7-
Methoxyisocoumar
in (

ppm)

7-
Methoxychromone
(

ppm)

Diagnostic Logic

H-alpha to Oxygen H-3: 7.2 – 7.5 (d) H-2: 7.8 – 8.2 (d/s)

Chromone H-2 is

significantly more

deshielded due to

cross-conjugation with

the C-4 carbonyl.

H-beta to Oxygen H-4: 6.4 – 6.6 (d) H-3: 6.2 – 6.4 (d)

H-3 in chromone is

upfield, similar to vinyl

ketones.

Coupling (

)
Hz Hz

Coupling constants

are similar; Chemical

Shift is the

differentiator.

Critical Check: If you observe a doublet signal >7.8 ppm that correlates to the heterocyclic ring,

you almost certainly have the chromone. Isocoumarin H-3 rarely exceeds 7.5 ppm unless

heavily substituted with electron-withdrawing groups.

Infrared Spectroscopy (IR)
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7-Methoxyisocoumarin: Displays a Lactone carbonyl stretch at 1700–1730 cm⁻¹. This is

higher energy due to the ester character.

7-Methoxychromone: Displays a Conjugated Ketone stretch at 1640–1660 cm⁻¹. The lower

frequency is due to the significant resonance contribution of the pyrylium salt form (single

bond character of the C=O).

Part 3: Synthetic Methodologies
The synthesis of these two isomers proceeds through entirely different pathways, preventing

accidental cross-contamination.

7-Methoxyisocoumarin Synthesis (Homophthalic Acid
Route)
This route relies on the cyclization of homophthalic acid derivatives.

Starting Material: 4-Methoxyhomophthalic acid.

Cyclization: Treatment with condensing agents (e.g.,

,

) or reaction with acid chlorides.

Mechanism: Formation of an isochroman-1,3-dione intermediate followed by

rearrangement/reduction or direct condensation with synthons.

7-Methoxychromone Synthesis (Baker-Venkataraman)
This is the gold-standard route for chromones/flavones.

Starting Material: 2-Hydroxy-4-methoxyacetophenone.

Esterification: React with an acyl chloride (e.g., formyl equivalent or acetyl chloride).

Rearrangement: Base-catalyzed intramolecular Claisen condensation (Baker-Venkataraman)

to form a 1,3-diketone.
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Cyclization: Acid-catalyzed cyclodehydration yields the chromone.

Route A: 7-Methoxyisocoumarin Route B: 7-Methoxychromone

4-Methoxyhomophthalic Acid

Cyclization (SOCl2 / DMF)

7-Methoxyisocoumarin

2-Hydroxy-4-methoxyacetophenone

O-Acylation

Baker-Venkataraman
Rearrangement (Base)

Acid Cyclization (H+)

7-Methoxychromone

Click to download full resolution via product page

Caption: Distinct synthetic lineages prevent ambiguity. Isocoumarins derive from di-acids;

Chromones from hydroxy-acetophenones.

Part 4: Biological Applications & Stability
Chemical Stability (The "Shelf-Life" Factor)

Isocoumarins: The lactone ring is susceptible to nucleophilic attack (hydrolysis) under basic

conditions (pH > 8), leading to ring-opening to the keto-acid form. Protocol Note: Avoid

storing 7-methoxyisocoumarin in basic buffers (e.g., Tris pH 8.5) for extended periods.[1]
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Chromones: Highly stable. The pseudo-aromatic character of the pyrone ring makes it

resistant to hydrolysis. It is stable in most physiological buffers.

Pharmacological Targets
7-Methoxyisocoumarin:

Primary Class: Serine Protease Inhibitor (mechanism-based). The lactone ring acts as a

"suicide substrate," acylating the active site serine.

Secondary Activity: Antifungal (phytoalexin-like properties).

7-Methoxychromone:

Primary Class: Kinase Inhibitor / Anti-inflammatory.

Mechanism: Competitive inhibition at ATP binding sites; modulation of NF-κB pathways. It

does not acylate enzymes.

Part 5: Experimental Protocol (Synthesis of 7-
Methoxyisocoumarin)
Objective: Synthesis of 7-methoxyisocoumarin via cyclization of 2-carboxybenzyl ketone

derivative (Self-Validating Protocol).

Reagents:

4-Methoxyhomophthalic acid (1.0 eq)

Thionyl chloride (

) (3.0 eq)

Dimethylformamide (DMF) (catalytic)

Anhydrous Toluene

Workflow:
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Activation: Dissolve 4-methoxyhomophthalic acid in anhydrous toluene under

.

Addition: Add

dropwise, followed by 2 drops of DMF.

Reflux: Heat to reflux (110°C) for 3 hours. Monitor by TLC (the di-acid spot will disappear; a

less polar spot appears).

Evaporation: Remove solvent and excess

under reduced pressure.

Purification: The residue is typically the isocoumarin. Recrystallize from Ethanol/Hexane.

Validation:

Check IR: Look for signal at ~1720 cm⁻¹ (Lactone). If signal is ~1650 cm⁻¹, you have

contamination or wrong isomer.

Check NMR: Confirm doublet at ~7.4 ppm (H-3).

References
Structural Differentiation of Benzopyrans: Source: IUPAC Recommendations for
Nomenclature of Organic Chemistry. Relevance: Defines the 1H-2-benzopyran-1-one
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Link:

Baker-Venkataraman Rearrangement

Title: "Baker-Venk
Source:Comprehensive Organic Name Reactions and Reagents.

Link:

Biological Activity of Isocoumarins: Title: "Isocoumarins: General biological activities and
synthesis." Source:European Journal of Medicinal Chemistry. Context: Establishes the
protease inhibitor profile of the isocoumarin scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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